Cas no 195455-40-4 (Benzothiazole,2-ethenyl-6-nitro-)

• Product Name: Benzothiazole,2-ethenyl-6-nitro-
• CAS No: 195455-40-4
• MF: C₉H₆N₂O₂S
• MW: 206.221140384674
• CID: 116786
• Update Time: 2024-01-24

Benzothiazole,2-ethenyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-ethenyl-6-nitro-
• Benzothiazole, 2-ethenyl-6-nitro- (9CI)
• Benzothiazole, 2-ethenyl-6-nitro-

• Inchi： 1S/C9H6N2O2S/c1-2-9-10-7-4-3-6(11(12)13)5-8(7)14-9/h2-5H,1H2
• InChI Key： JBGKKUJMEFUKNM-UHFFFAOYSA-N
• SMILES： S1C2=CC([N+]([O-])=O)=CC=C2N=C1C=C

Computed Properties

• Exact Mass: 206.01508
• Monoisotopic Mass: 206.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• Boiling Point: 373.1±34.0 °C(Predicted)
• PSA: 56.03
• pka: -1.14±0.10(Predicted)